Cas no 1695538-52-3 (3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine)

• Product Name: 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine
• CAS No: 1695538-52-3
• MF: C₉H₁₆N₆
• MW: 208.263540267944
• CID: 6022679
• PubChem ID: 136840372
• Update Time: 2025-07-10

3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine
• EN300-1118206
• 3-{4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-7-yl}piperidine
• 1695538-52-3

• Inchi： 1S/C9H16N6/c1-2-7(6-10-4-1)8-3-5-11-9-12-13-14-15(8)9/h7-8,10H,1-6H2,(H,11,12,14)
• InChI Key： WBNHTOTZKVDLSR-UHFFFAOYSA-N
• SMILES： N12C(=NN=N1)NCCC2C1CNCCC1

Computed Properties

• Exact Mass: 208.14364454g/mol
• Monoisotopic Mass: 208.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.7Ų

Additional information on 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine

Recent Advances in the Study of 1695538-52-3 and 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine

The chemical compound 1695538-52-3 and its derivative, 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of heterocyclic molecules that exhibit promising pharmacological properties, particularly in the context of drug discovery and development. This research brief aims to synthesize the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and current challenges in their utilization.

Recent studies have focused on the synthesis and optimization of 1695538-52-3, a compound with a unique molecular structure that lends itself to diverse chemical modifications. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to explore its binding affinity with various biological targets. Preliminary results suggest that 1695538-52-3 may serve as a scaffold for the development of novel therapeutics, particularly in the treatment of neurological disorders and cancer. Its ability to modulate specific enzymatic pathways has been a key area of investigation, with several studies reporting promising in vitro and in vivo outcomes.

The derivative 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine has also been the subject of extensive research due to its structural similarity to known bioactive molecules. Recent publications have highlighted its potential as a selective inhibitor of certain protein kinases, which are critical targets in oncology and inflammatory diseases. One study demonstrated its efficacy in reducing tumor growth in murine models, with minimal off-target effects. Another line of research has explored its role in modulating neurotransmitter systems, suggesting potential applications in psychiatric and neurodegenerative conditions.

Despite these advancements, several challenges remain in the development of these compounds. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed to translate these findings into clinically viable therapies. Recent efforts have focused on structural optimization to enhance their pharmacokinetic properties while maintaining their therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies has been instrumental in overcoming these hurdles, with several patents filed in the past year.

In conclusion, the compounds 1695538-52-3 and 3-{4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidin-7-yl}piperidine represent exciting avenues for future drug development. Their unique chemical properties and promising preclinical results underscore their potential to address unmet medical needs. Continued research and collaboration will be essential to fully realize their therapeutic potential and bring them closer to clinical application.